Cas no 2758006-42-5 (1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride)

• Product Name: 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride
• CAS No: 2758006-42-5
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• CID: 5927793
• PubChem ID: 165997353
• Update Time: 2025-06-10

1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2758006-42-5
• Z5445819103
• 1-[1-(1,2,4-oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride
• EN300-37332670
• 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride

• Inchi： 1S/C6H9N3O.ClH/c7-3-6(1-2-6)5-8-4-9-10-5;/h4H,1-3,7H2;1H
• InChI Key： NVZFGTUAYDHLPT-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2(CN)CC2)=NC=N1

Computed Properties

• Exact Mass: 175.0512396g/mol
• Monoisotopic Mass: 175.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride

Comprehensive Overview of 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride (CAS No. 2758006-42-5)

The compound 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride (CAS No. 2758006-42-5) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and cyclopropyl moiety, make it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride has surged, driven by their applications in developing small-molecule therapeutics. The 1,2,4-oxadiazole ring, in particular, is known for its metabolic stability and hydrogen-bonding capabilities, which are critical for optimizing drug-like properties. This compound’s hydrochloride salt form further enhances its solubility, making it suitable for formulation studies and preclinical evaluations.

One of the trending topics in medicinal chemistry is the exploration of cyclopropyl-containing compounds, which are valued for their conformational rigidity and ability to improve pharmacokinetic profiles. The incorporation of a cyclopropyl group in 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride aligns with this trend, offering researchers a tool to fine-tune molecular interactions. Additionally, the amine functionality provides a handle for further derivatization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies.

From an industrial perspective, the scalability of synthesizing CAS No. 2758006-42-5 is a key consideration. Recent advancements in flow chemistry and green synthesis have streamlined the production of such complex molecules, reducing waste and improving yields. This aligns with the growing emphasis on sustainable chemistry practices, which are increasingly prioritized by regulatory agencies and environmentally conscious consumers.

Another area of interest is the compound’s potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, researchers are investigating novel antimicrobial agents derived from 1,2,4-oxadiazole scaffolds. Preliminary studies suggest that derivatives of 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride may exhibit activity against resistant bacterial strains, though further validation is required.

In the realm of central nervous system (CNS) drug discovery, the compound’s ability to cross the blood-brain barrier (BBB) is under scrutiny. Its low molecular weight and balanced lipophilicity make it a candidate for targeting neurological disorders, such as neurodegenerative diseases and mood disorders. This has sparked collaborations between academic institutions and pharmaceutical companies to explore its therapeutic potential.

For researchers seeking reliable suppliers of 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride, quality assurance is paramount. Reputable manufacturers provide certificates of analysis (CoA) and high-purity grades (>98%) to ensure consistency in experimental outcomes. The compound’s stability under standard storage conditions further adds to its practicality for long-term studies.

In summary, 1-[1-(1,2,4-Oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride (CAS No. 2758006-42-5) represents a promising building block in modern chemistry. Its multifaceted applications—from drug discovery to material science—highlight its relevance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and sustainable innovation.